7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-{[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl}[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one

• IUPAC Name: 7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-[[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one
• InChI: InChI=1S/C19H15N7O3/c1-11-5-3-4-6-14(11)18-21-15(24-29-18)10-26-19(27)25-8-7-13(9-16(25)22-26)17-20-12(2)23-28-17/h3-9H,10H2,1-2H3
• InChI Key: WHXIGVNBXBHGSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=NO2)CN3C(=O)N4C=CC(=CC4=N3)C5=NC(=NO5)C
• Molecular Formula: C19H15N7O3
• Molecular Weight: 389.4 g/mol

Description

7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-{[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl}[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one is a useful research compound. Its molecular formula is C19H15N7O3 and its molecular weight is 389.375. The purity is usually 95%.
BenchChem offers high-quality 7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-{[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl}[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-{[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl}[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Synthetic Applications

• The molecular structure of related heterocyclic compounds has been determined using techniques like single-crystal X-ray diffraction and FT-IR spectroscopy. These studies also utilize Hartree-Fock (HF) and Density Functional Theory (DFT) methods for theoretical calculations, which help in understanding the structural parameters and vibrational frequencies of these compounds. The molecular electrostatic potential (MEP) maps obtained from optimized structures provide insights into the electron distribution, aiding in the prediction of reactivity sites (Gumus et al., 2018).
• Novel synthesis routes for heterocyclic derivatives containing 1,2,4-triazole, 1,3,4-thiadiazole, and oxadiazole rings have been explored, showcasing the versatility of these compounds in creating complex molecular architectures. These studies not only expand the toolkit available for synthetic chemists but also underline the potential of these compounds in various scientific applications (El‐Sayed et al., 2008).

Biological Studies

• The antimicrobial activity of synthesized compounds has been a significant area of research, where various derivatives have been evaluated against a broad spectrum of bacterial and fungal strains. This research has revealed that many of these compounds exhibit significant biological activity, highlighting their potential as lead compounds for the development of new antimicrobial agents (Suresh et al., 2016).
• Another study focused on the synthesis and characterization of mono- and bicyclic heterocyclic derivatives, including 1,2,4-triazole, 1,3,4-thia-, and oxadiazole rings, to explore their structure-activity relationships and potential biological activities. These efforts contribute to a deeper understanding of how structural variations can impact biological efficacy, paving the way for the design of more effective therapeutic agents (Holla et al., 2006).